Cas no 63232-63-3 ([1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester)
63232-63-3 structure
Product Name:[1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester
CAS No:63232-63-3
MF:C32H22O4
MW:470.514688968658
CID:426968
PubChem ID:71381349
Update Time:2025-04-19
[1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester
- methyl 1-(2-methoxycarbonylanthracen-1-yl)anthracene-2-carboxylate
- DTXSID90803805
- 63232-63-3
- Dimethyl[1,1'-bianthracene]-2,2'-dicarboxylate
- Dimethyl [1,1'-bianthracene]-2,2'-dicarboxylate
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- Inchi: 1S/C32H22O4/c1-35-31(33)25-13-11-23-15-19-7-3-5-9-21(19)17-27(23)29(25)30-26(32(34)36-2)14-12-24-16-20-8-4-6-10-22(20)18-28(24)30/h3-18H,1-2H3
- InChI Key: KFXJFQGHUXFVAF-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2C=C3C=CC=CC3=CC=2C=1C1=C(C(=O)OC)C=CC2C=C3C=CC=CC3=CC1=2)=O
Computed Properties
- Exact Mass: 470.15186
- Monoisotopic Mass: 470.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
[1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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